Cas no 16630-91-4 (2-Methylheptanal)

2-Methylheptanal Properties

Names and Identifiers

• Heptanal, 2-methyl-
• 2-methylheptan-1-al
• 2-methylheptanal
• Einecs 240-685-5
• NS00052341
• methylheptanal
• DTXSID60937186
• starbld0008961
• 2-Methylheptanal #
• AKOS006324772
• SCHEMBL277790
• FT-0696992
• 16630-91-4
• 2-METHYL HEPTALDEHYDE
• +Expand

• InChIKey： DHEKCFIOOSCJRW-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16O/c1-3-4-5-6-8(2)7-9/h7-8H,3-6H2,1-2H3
• SMILES： CC(CCCCC)C=O

Computed Properties

• Exact Mass: 128.12018
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 128.120115130g/mol
• Heavy Atom Count: 9
• Complexity: 69
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• Refractive Index: 1.4163 (estimate)
• Boiling Point: 167.67°C (estimate)
• Melting Point: 13.5°C (estimate)
• Density: 0.8310 (estimate)